Cas no 476309-67-8 ((2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• CAS No: 476309-67-8
• MF: C₁₃H₈Cl₂N₂O₃S
• MW: 343.185219764709
• CID: 5975835
• PubChem ID: 6022241
• Update Time: 2025-05-20

(2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• 476309-67-8
• AKOS024577775
• F0447-0072
• (E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• (E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)acrylamide

• Inchi： 1S/C13H8Cl2N2O3S/c14-8-5-9(15)7-10(6-8)16-12(18)3-1-11-2-4-13(21-11)17(19)20/h1-7H,(H,16,18)/b3-1+
• InChI Key： CWHWQKNGQXJUHN-HNQUOIGGSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(/C=C/C1=CC=C([N+](=O)[O-])S1)=O)Cl

Computed Properties

• Exact Mass: 341.9632687g/mol
• Monoisotopic Mass: 341.9632687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Additional information on (2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide

Research Briefing on (2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 476309-67-8)

The compound (2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 476309-67-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of (2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide as a promising scaffold for drug development. The compound's unique structural features, including the nitrothiophene and dichlorophenyl moieties, contribute to its bioactivity. Researchers have explored its efficacy in targeting specific enzymes and pathways implicated in inflammatory and oncogenic processes.

One of the key findings from the latest research is the compound's inhibitory effect on protein kinases, particularly those involved in signal transduction pathways. In vitro studies have demonstrated its ability to modulate kinase activity at nanomolar concentrations, suggesting high potency. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, further elucidating its mechanism of action.

Another area of interest is the compound's potential as an anti-inflammatory agent. Preclinical studies have shown that (2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide can suppress the production of pro-inflammatory cytokines in cell-based assays. This effect is believed to be mediated through the inhibition of NF-κB signaling, a critical pathway in inflammation. These findings position the compound as a candidate for further development in treating inflammatory diseases.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability. Researchers are actively working on structural modifications to enhance these properties while retaining the compound's bioactivity. Advances in prodrug strategies and formulation technologies are also being explored to address these limitations.

In conclusion, (2E)-N-(3,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide represents a versatile and potent compound with significant therapeutic potential. Ongoing research aims to further elucidate its biological targets and optimize its drug-like properties. The compound's dual activity as a kinase inhibitor and anti-inflammatory agent makes it a compelling subject for future studies in drug discovery and development.